Cas no 1040670-40-3 ([5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate)

[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate structure
1040670-40-3 structure
Product name:[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
CAS No:1040670-40-3
MF:C21H19NO6
MW:381.378666162491
CID:5912011
PubChem ID:27370255

[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
    • 1040670-40-3
    • [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
    • AKOS024653091
    • F2496-1643
    • (5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(4-ethoxyphenyl)acetate
    • Benzeneacetic acid, 4-ethoxy-, [5-(1,3-benzodioxol-5-yl)-3-isoxazolyl]methyl ester
    • Inchi: 1S/C21H19NO6/c1-2-24-17-6-3-14(4-7-17)9-21(23)25-12-16-11-19(28-22-16)15-5-8-18-20(10-15)27-13-26-18/h3-8,10-11H,2,9,12-13H2,1H3
    • InChI Key: QHPBIZODGYRVMO-UHFFFAOYSA-N
    • SMILES: C1(CC(OCC2C=C(C3=CC=C4OCOC4=C3)ON=2)=O)=CC=C(OCC)C=C1

Computed Properties

  • Exact Mass: 381.12123733g/mol
  • Monoisotopic Mass: 381.12123733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 80Ų

[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2496-1643-10mg
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
10mg
$79.0 2023-05-16
Life Chemicals
F2496-1643-25mg
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
25mg
$109.0 2023-05-16
Life Chemicals
F2496-1643-5μmol
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2496-1643-30mg
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
30mg
$119.0 2023-05-16
Life Chemicals
F2496-1643-10μmol
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2496-1643-1mg
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2496-1643-20μmol
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2496-1643-40mg
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
40mg
$140.0 2023-05-16
Life Chemicals
F2496-1643-75mg
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
75mg
$208.0 2023-05-16
Life Chemicals
F2496-1643-5mg
[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate
1040670-40-3 90%+
5mg
$69.0 2023-05-16

Additional information on [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate

Comprehensive Analysis of [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate (CAS No. 1040670-40-3)

The compound [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate, identified by its CAS No. 1040670-40-3, is a synthetic organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, combining a benzodioxole moiety with an oxazole ring and an ethoxyphenyl acetate group, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold in drug discovery, especially in targeting inflammatory pathways and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate has surged due to their versatility in medicinal chemistry. The benzodioxole component is known for its presence in natural products with antioxidant and neuroprotective properties, while the oxazole ring contributes to enhanced binding affinity in enzyme inhibition studies. This dual functionality positions the compound as a subject of intense scrutiny in drug design and molecular modeling.

The synthesis of CAS No. 1040670-40-3 involves multi-step organic reactions, including cyclization and esterification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound, aligning with global sustainability goals.

One of the most searched questions about [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate revolves around its biological activity. Preliminary studies suggest its potential as a COX-2 inhibitor, which could pave the way for developing anti-inflammatory drugs with fewer side effects. Additionally, its lipophilic nature enhances cell membrane permeability, a desirable trait for CNS-targeted therapies. These attributes make it a hot topic in forums discussing next-generation pharmaceuticals.

From an industrial perspective, CAS No. 1040670-40-3 is being evaluated for scalability and cost-effectiveness. Companies specializing in custom synthesis and contract research are actively listing this compound in their catalogs, catering to academic and commercial clients. Its inclusion in high-throughput screening libraries further underscores its relevance in drug discovery pipelines.

In conclusion, [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(4-ethoxyphenyl)acetate represents a fascinating intersection of structural complexity and therapeutic potential. As research progresses, its applications in precision medicine and biotechnology are expected to expand, addressing unmet medical needs and driving innovation in the life sciences sector.

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